Cas no 2248302-76-1 (Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 2248302-76-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 6207185
• PubChem ID: 137941898
• Update Time: 2025-06-08

Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6508877
• 2248302-76-1
• Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate

• Inchi： 1S/C10H8N2O3/c1-15-10(14)9-7(6-13)11-8-4-2-3-5-12(8)9/h2-6H,1H3
• InChI Key： OBJWYESTNCFUIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=O)N=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.7Ų

Additional information on Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate

Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2248302-76-1): A Comprehensive Overview

Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2248302-76-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both a formyl group and a carboxylate moiety in its structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The chemical structure of Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate consists of a fused imidazole ring and a pyridine ring, with the formyl group attached to the 2-position of the imidazole ring and the carboxylate group linked to the 3-position of the pyridine ring. This arrangement contributes to its reactivity and makes it an attractive candidate for further functionalization. The compound's solubility profile and stability under various conditions have been extensively studied, providing valuable insights into its potential applications in synthetic chemistry.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory, antimicrobial, and anticancer properties. The formyl group in Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate can participate in condensation reactions with nucleophiles, allowing for the introduction of additional functional groups and the creation of more complex molecular architectures. This flexibility has made it a valuable building block in medicinal chemistry.

One of the most compelling aspects of Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate is its role as a precursor in the synthesis of biologically active molecules. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases that are overexpressed in certain types of cancer. The carboxylate group provides a site for further derivatization, enabling the creation of prodrugs or analogs with enhanced pharmacokinetic properties.

The synthesis of Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as formylation and esterification. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate and biological targets. These studies have provided valuable insights into its binding affinity and mode of action. For instance, docking simulations have revealed that this compound can bind to specific pockets on target proteins with high specificity. This information has been instrumental in guiding the design of more potent derivatives.

The pharmacological evaluation of Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate has yielded several promising leads for therapeutic intervention. In vitro assays have demonstrated its ability to modulate various signaling pathways relevant to human health and disease. Notably, preclinical studies have indicated that this compound exhibits significant anti-proliferative effects on certain cancer cell lines without causing overt toxicity at effective doses. These findings have prompted further investigation into its potential as a lead compound for drug development.

The safety profile of Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate has also been carefully assessed through toxicological studies. These investigations have focused on evaluating its acute and chronic toxicity as well as potential side effects. Preliminary results suggest that the compound is well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. This information is crucial for guiding safe usage protocols during both preclinical and clinical research.

The future prospects for Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate are vast and exciting. Ongoing research aims to explore new synthetic strategies that could improve its accessibility and modify its pharmacological properties further. Additionally, there is considerable interest in developing novel derivatives with enhanced bioavailability or targeted delivery systems using nanotechnology approaches.

In conclusion, Methyl 2-formylimidazo[1,2-a]pyridine-3-carboxylate (CAS No. 2248302-76-1) represents an important intermediate in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features make it a versatile building block for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.